Cas no 2418649-27-9 ((9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate
• CAS No: 2418649-27-9
• MF: C₂₈H₃₀N₂O₂Si
• MW: 454.635508060455
• CID: 5676750
• PubChem ID: 165775753
• Update Time: 2025-06-25

(9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)carbamate
• 2418649-27-9
• EN300-26629160
• (9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate

• Inchi： 1S/C28H30N2O2Si/c1-19-21(15-20(16-27(19)29)13-14-33(2,3)4)17-30-28(31)32-18-26-24-11-7-5-9-22(24)23-10-6-8-12-25(23)26/h5-12,15-16,26H,17-18,29H2,1-4H3,(H,30,31)
• InChI Key： XNHZAIODMWGTFK-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C(C)=C(C=1)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N)(C)(C)C

Computed Properties

• Exact Mass: 454.20765474g/mol
• Monoisotopic Mass: 454.20765474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate

Introduction to (9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate and Its Significance in Modern Chemical Biology

The compound with the CAS number 2418649-27-9 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a versatile tool for both academic study and industrial applications.

At the core of this compound's structure lies a fused heterocyclic system, specifically a fluorene derivative, which is renowned for its stability and electronic properties. The fluorene moiety, characterized by its rigid and planar aromatic system, provides an excellent scaffold for further functionalization. This structural feature is particularly valuable in the development of materials with specific optoelectronic properties, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The presence of the carbamate group in the molecule introduces a polar functionality that can participate in hydrogen bonding interactions. This aspect is particularly relevant in drug design, where hydrogen bonding plays a crucial role in the binding affinity and specificity of bioactive molecules. The carbamate group is also known to be a versatile linker in medicinal chemistry, allowing for the connection of different pharmacophores in a controlled manner.

One of the most intriguing features of this compound is the incorporation of an ethynylphenyl group substituted with a trimethylsilyl (TMS) group at the 2-position. The ethynylphenyl moiety is a well-known pharmacophore that has been extensively studied for its potential in modulating various biological pathways. The TMS group, on the other hand, serves to protect the triple bond during synthetic operations and can be selectively removed under specific conditions, providing flexibility in further derivatization.

The combination of these structural elements makes (9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate a promising candidate for various applications in chemical biology. For instance, its ability to engage in multiple types of intermolecular interactions suggests potential utility as an intermediate in the synthesis of novel therapeutic agents. Additionally, its stability and well-defined electronic properties make it an attractive candidate for use in material science applications.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of this compound make it a candidate for designing molecules that can interfere with PPIs relevant to diseases such as cancer and inflammation. The fluorene core provides a platform for optimal spatial arrangement of functional groups, while the carbamate and ethynylphenyl moieties offer opportunities for selective binding to target proteins.

Furthermore, the use of computational methods to model the interactions between this compound and biological targets has become increasingly prevalent. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict binding affinities and understand the mechanisms of action at an atomic level. These insights are crucial for optimizing lead compounds into viable drug candidates.

The synthesis of complex molecules like (9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate represents a significant challenge due to the multiple stereocenters and functional groups involved. However, advances in synthetic methodology have made it possible to construct such molecules with high precision and yield. Techniques such as cross-coupling reactions, protecting group strategies, and transition metal catalysis have been instrumental in achieving these synthetic goals.

The role of this compound in drug discovery extends beyond its use as an intermediate. It has also been explored as a potential lead molecule itself. Initial studies have shown that derivatives of this compound exhibit promising biological activity against various targets. For example, modifications to the fluorene core or the ethynylphenyl group have led to compounds with enhanced potency and selectivity.

In conclusion, (9H-fluoren-9-yl)methyl N-({3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate exemplifies the sophistication achievable through modern organic synthesis. Its unique structural features make it a valuable tool in both academic research and industrial applications. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in the development of new therapies and materials.